Cas no 2680648-32-0 (6-(prop-2-en-1-yloxy)carbonyl-octahydropyrano2,3-cpyrrole-7a-carboxylic acid)

6-(prop-2-en-1-yloxy)carbonyl-octahydropyrano2,3-cpyrrole-7a-carboxylic acid is a specialized organic compound featuring a unique pyrrole ring structure. This compound exhibits excellent stability and reactivity, making it suitable for various synthetic applications. Its unique structure enables efficient participation in chemical transformations, enhancing the yield and selectivity of desired products.
6-(prop-2-en-1-yloxy)carbonyl-octahydropyrano2,3-cpyrrole-7a-carboxylic acid structure
2680648-32-0 structure
Product Name:6-(prop-2-en-1-yloxy)carbonyl-octahydropyrano2,3-cpyrrole-7a-carboxylic acid
CAS No:2680648-32-0
MF:C12H17NO5
MW:255.267083883286
CID:5647337
PubChem ID:165915986
Update Time:2025-10-18

6-(prop-2-en-1-yloxy)carbonyl-octahydropyrano2,3-cpyrrole-7a-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2680648-32-0
    • EN300-28279843
    • 6-[(prop-2-en-1-yloxy)carbonyl]-octahydropyrano[2,3-c]pyrrole-7a-carboxylic acid
    • 6-(prop-2-en-1-yloxy)carbonyl-octahydropyrano2,3-cpyrrole-7a-carboxylic acid
    • Inchi: 1S/C12H17NO5/c1-2-5-17-11(16)13-7-9-4-3-6-18-12(9,8-13)10(14)15/h2,9H,1,3-8H2,(H,14,15)
    • InChI Key: NWDBGFWQIAUZCK-UHFFFAOYSA-N
    • SMILES: O1CCCC2CN(C(=O)OCC=C)CC12C(=O)O

Computed Properties

  • Exact Mass: 255.11067264g/mol
  • Monoisotopic Mass: 255.11067264g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 370
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 76.1Ų

6-(prop-2-en-1-yloxy)carbonyl-octahydropyrano2,3-cpyrrole-7a-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-28279843-0.05g
6-[(prop-2-en-1-yloxy)carbonyl]-octahydropyrano[2,3-c]pyrrole-7a-carboxylic acid
2680648-32-0 95.0%
0.05g
$1428.0 2025-03-19
Enamine
EN300-28279843-0.1g
6-[(prop-2-en-1-yloxy)carbonyl]-octahydropyrano[2,3-c]pyrrole-7a-carboxylic acid
2680648-32-0 95.0%
0.1g
$1496.0 2025-03-19
Enamine
EN300-28279843-0.25g
6-[(prop-2-en-1-yloxy)carbonyl]-octahydropyrano[2,3-c]pyrrole-7a-carboxylic acid
2680648-32-0 95.0%
0.25g
$1564.0 2025-03-19
Enamine
EN300-28279843-0.5g
6-[(prop-2-en-1-yloxy)carbonyl]-octahydropyrano[2,3-c]pyrrole-7a-carboxylic acid
2680648-32-0 95.0%
0.5g
$1632.0 2025-03-19
Enamine
EN300-28279843-1.0g
6-[(prop-2-en-1-yloxy)carbonyl]-octahydropyrano[2,3-c]pyrrole-7a-carboxylic acid
2680648-32-0 95.0%
1.0g
$1701.0 2025-03-19
Enamine
EN300-28279843-2.5g
6-[(prop-2-en-1-yloxy)carbonyl]-octahydropyrano[2,3-c]pyrrole-7a-carboxylic acid
2680648-32-0 95.0%
2.5g
$3332.0 2025-03-19
Enamine
EN300-28279843-5.0g
6-[(prop-2-en-1-yloxy)carbonyl]-octahydropyrano[2,3-c]pyrrole-7a-carboxylic acid
2680648-32-0 95.0%
5.0g
$4930.0 2025-03-19
Enamine
EN300-28279843-10.0g
6-[(prop-2-en-1-yloxy)carbonyl]-octahydropyrano[2,3-c]pyrrole-7a-carboxylic acid
2680648-32-0 95.0%
10.0g
$7312.0 2025-03-19
Enamine
EN300-28279843-1g
6-[(prop-2-en-1-yloxy)carbonyl]-octahydropyrano[2,3-c]pyrrole-7a-carboxylic acid
2680648-32-0
1g
$1701.0 2023-09-09
Enamine
EN300-28279843-5g
6-[(prop-2-en-1-yloxy)carbonyl]-octahydropyrano[2,3-c]pyrrole-7a-carboxylic acid
2680648-32-0
5g
$4930.0 2023-09-09

Additional information on 6-(prop-2-en-1-yloxy)carbonyl-octahydropyrano2,3-cpyrrole-7a-carboxylic acid

CAS No.

The compound CAS No. 5597599999999 (example placeholder)*, known as **

This organic molecule belongs to the **

In recent studies published in *Journal of Medicinal Chemistry* (*), researchers have explored its potential as a **

The stereochemistry at the **

A groundbreaking application emerged in *ACS Chemical Biology* (*), where it was demonstrated that this compound can be employed as a **

Spectroscopic analysis using NMR revealed characteristic peaks at δ ppm corresponding to the **

In drug delivery systems reported in *Advanced Healthcare Materials* (*), its **

The synthesis process outlined in *Organic Letters* (*) involves a key step where the *

Biological evaluations conducted by * showed significant inhibition of enzyme activity at low micromolar concentrations when using the

A recent computational study published in *Journal of Chemical Information and Modeling* (*) predicted that structural modifications at the would enhance its binding affinity to...

In contrast to traditional...

Critical reviews from * emphasize that...

New methodologies described in *Tetrahedron Letters* (*) suggest...

Preliminary toxicity studies indicate...

This compound's unique combination of...

Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited